5-bromo-2-iodo-4-(trifluoromethyl)pyrimidine
Description
Molecular Structure Analysis
The molecular structure of “5-bromo-2-iodo-4-(trifluoromethyl)pyrimidine” is characterized by the presence of bromine, iodine, and a trifluoromethyl group attached to a pyrimidine ring . The exact structure can be determined using techniques such as NMR and X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-bromo-2-iodo-4-(trifluoromethyl)pyrimidine” include its molecular weight, which is approximately 226.982 Da . More specific properties such as melting point, boiling point, and solubility are not provided in the search results.Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2-iodo-4-(trifluoromethyl)pyrimidine involves the introduction of bromine, iodine, and trifluoromethyl groups onto a pyrimidine ring.", "Starting Materials": [ "2,4-dichloropyrimidine", "potassium iodide", "copper(I) iodide", "bromine", "trifluoromethyl iodide", "potassium carbonate", "acetonitrile" ], "Reaction": [ "Step 1: 2,4-dichloropyrimidine is treated with potassium iodide and copper(I) iodide in acetonitrile to form 2-iodo-4-chloropyrimidine.", "Step 2: 2-iodo-4-chloropyrimidine is then treated with bromine in the presence of potassium carbonate to form 5-bromo-2-iodo-4-chloropyrimidine.", "Step 3: Finally, 5-bromo-2-iodo-4-chloropyrimidine is treated with trifluoromethyl iodide in the presence of copper(I) iodide to form 5-bromo-2-iodo-4-(trifluoromethyl)pyrimidine." ] } | |
CAS RN |
2387257-92-1 |
Product Name |
5-bromo-2-iodo-4-(trifluoromethyl)pyrimidine |
Molecular Formula |
C5HBrF3IN2 |
Molecular Weight |
352.9 |
Purity |
95 |
Origin of Product |
United States |
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